Corrosion inhibition of carboxylate inhibitors with different alkylene chain lengths on carbon steel in an alkaline solution
RSC Advances Pub Date: 2019-03-01 DOI: 10.1039/C8RA10083G
Abstract
The inhibition effects of five organic carboxylate compounds with different alkylene chain lengths on Q235 steel in a simulated carbonation concrete pore solution (pH 11.5) were studied using quantum chemical calculations, electrochemical measurement and surface analysis. The results show that the adsorption capacity of the inhibitors increases with increasing distance between the CC bond and COO– group. As the alkylene chain length increases, the absolute surface charge value increases and the inhibition effectiveness tends to increase. C11 shows the best inhibition. The carboxylate inhibitors adsorb on a steel surface by forming Fe–OOC–Cx compounds and the CC bonds could enhance the adsorption process.
Recommended Literature
- [1] Back matter
- [2] Linear and star-shaped pyrazine-containing acene dicarboximides with high electron-affinity†
- [3] Serum Raman spectroscopy as a diagnostic tool in patients with Huntington's disease†
- [4] Elastic modulus distribution in poly(N-isopopylacrylamide) and oligo(ethylene glycol methacrylate)-based microgels studied by AFM†
- [5] The Ganges–Brahmaputra–Meghna delta system: biophysical models to support analysis of ecosystem services and poverty alleviation†
- [6] One-pot template-free synthesis, growth mechanism and enhanced photocatalytic activity of monodisperse (BiO)2CO3 hierarchical hollow microspheres self-assembled with single-crystalline nanosheets†
- [7] Synthesis of self-healable waterborne isocyanate-free poly(hydroxyurethane)-based supramolecular networks by ionic interactions†
- [8] A fifteen atom silver cluster confined in bovine serum albumin†
- [9] Mixed nitrosyl/phosphinidene and nitrene/phosphinidene clusters of ruthenium†
- [10] Pre-association of polynuclear platinum anticancer agents on a protein, human serum albumin. Implications for drug design†
Journal Name:RSC Advances
Research Products
-
CAS no.: 119584-73-5
-
CAS no.: 16420-30-7
-
CAS no.: 139346-57-9
-
CAS no.: 16187-03-4